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Compound of Interest

Compound Name: gamma-Octalactone

Cat. No.: B087194

Essential Safety and Handling Guide for gamma-
Octalactone

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with gamma-Octalactone. The
following procedures are designed to ensure a safe laboratory environment.

1. Hazard Identification and Personal Protective Equipment (PPE)

Gamma-Octalactone is a combustible liquid that may cause skin and serious eye irritation.[1]
It may also cause respiratory irritation.[1] Ingestion may be harmful.[1][2] Therefore, adherence
to proper PPE protocols is mandatory.
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PPE Category

Specific Requirements

Rationale

Eye and Face Protection

Wear tight-fitting safety
glasses or goggles.[3] A face

shield is also recommended.[2]

To protect against splashes
and eye contact which can

cause serious irritation.[1]

Hand Protection

Wear chemical-resistant,

impervious gloves.[3]

To prevent skin contact which

can lead to irritation.[1][3]

Body Protection

Wear protective clothing.[3]

To minimize the risk of skin

contact.

Respiratory Protection

Use in a well-ventilated area or
under a fume hood.[1] If
ventilation is inadequate, wear

respiratory protection.[4]

To avoid inhalation of fumes
which may cause respiratory

irritation.[1]

2. First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Immediately rinse cautiously with water for

several minutes.[1] Remove contact lenses if
In case of eye contact present and easy to do so. Continue rinsing.[1]

If eye irritation persists, get medical advice or

attention.[1]

Wash with plenty of water.[3] If skin irritation
occurs, get medical advice/attention.[3] Take off

In case of skin contact ) ) )
contaminated clothing and wash it before reuse.

[3]

Remove the victim to fresh air and keep at rest
If inhaled in a position comfortable for breathing.[1] Get

medical advice or attention if you feel unwell.[1]

Rinse mouth.[1] Call a POISON CENTER or
If swallowed physician if you feel unwell.[1] Do not induce

vomiting.[2]

3. Handling and Storage

Proper handling and storage are essential to prevent accidents and maintain the chemical's
stability.

» Handling: Wash hands thoroughly after handling.[1][3] Use in a well-ventilated area or under
a fume hood.[1] Avoid breathing dust or fumes.[1] Keep away from food, drink, and animal
feeding stuffs.[3]

o Storage: Keep the container tightly closed.[1] Store in a cool, dry, well-ventilated area away
from incompatible substances such as strong oxidizing agents, strong bases, and strong
reducing agents.[1]

4. Accidental Release Measures

In the event of a spill, follow these steps to ensure safety and proper cleanup.
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o Personal Precautions: Wear appropriate personal protective equipment as described in

Section 1.[5] Avoid breathing vapors.[2]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2]

o Methods for Cleaning Up: For small spills, wipe up with absorbent material (e.g., cloth,

fleece) and clean the surface thoroughly.[2] For large spills, contain the spill with sand or

other inert absorbent material and place it in a sealed container for disposal.[1][2]

5. Disposal Plan

Dispose of gamma-Octalactone and its containers in accordance with all applicable federal,

state, and local regulations.[1] Do not allow it to enter into surface water or drains.[4]

Contaminated packaging should be handled in the same way as the substance itself.[4]

Quantitative Data

Property Value Source
CAS Number 104-50-7 [3]
Molecular Formula C8H1402 [1]
Molecular Weight 142.2 g/mol [1]
Appearance Colorless viscous liquid [1]
Odor Coconut-like [1]
Boiling Point 234 °C [1]
Flash Point 110 °C (Closed cup) [1]
Specific Gravity 0.97 [1]
Vapor Pressure 0.07 mmHg [1]
Oral LD50 (Rat) 4400 mg/kg [1]

Dermal LD50 (Rabbit)

> 5000 mg/kg

[1]
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Procedural Workflow for Spill Response

gamma-Octalactone Spill Response

Immediate Actions

Evacuate Area

Alert Others

Ensure Ventilation

Assess‘;he Spill

Assess Spill Size

\4

Identify Hazards

Containmer‘w; & Cleanup

Don Appropriate PPE

Contain Spill with Inert Material

Absorb Spilled Liquid

Collect Waste in Sealed Container

Clean Spill Area

Label Waste Container

Dispose of Waste per Regulations
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Caption: Workflow for handling a gamma-Octalactone spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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